Cas no 478047-30-2 (1-2-(2-chlorophenyl)-4-methyl-1,3-thiazol-5-ylethan-1-one)

1-2-(2-chlorophenyl)-4-methyl-1,3-thiazol-5-ylethan-1-one structure
478047-30-2 structure
Product Name:1-2-(2-chlorophenyl)-4-methyl-1,3-thiazol-5-ylethan-1-one
CAS No:478047-30-2
MF:C12H10ClNOS
MW:251.731900691986
MDL:MFCD02186995
CID:2119890
PubChem ID:1477645
Update Time:2025-04-21

1-2-(2-chlorophenyl)-4-methyl-1,3-thiazol-5-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-(2-(2-chlorophenyl)-4-methylthiazol-5-yl)ethanone
    • 1-2-(2-chlorophenyl)-4-methyl-1,3-thiazol-5-ylethan-1-one
    • AKOS005167384
    • BBL040861
    • EN300-230915
    • 1-[2-(2-chlorophenyl)-4-methyl-thiazol-5-yl]ethanone
    • MLS000706961
    • SCHEMBL4740528
    • SMR000335781
    • CS-0279488
    • 1-(2-(2-Chlorophenyl)-4-methylthiazol-5-yl)ethan-1-one
    • 478047-30-2
    • 4R-0807
    • STK351152
    • DA-05590
    • 1-[2-(2-chlorophenyl)-4-methyl-1,3-thiazol-5-yl]-1-ethanone
    • CHEMBL1375562
    • HMS2681E14
    • 1-[2-(2-chlorophenyl)-4-methyl-1,3-thiazol-5-yl]ethanone
    • 1-[2-(2-chlorophenyl)-4-methyl-1,3-thiazol-5-yl]ethan-1-one
    • MDL: MFCD02186995
    • Inchi: 1S/C12H10ClNOS/c1-7-11(8(2)15)16-12(14-7)9-5-3-4-6-10(9)13/h3-6H,1-2H3
    • InChI Key: FFQIAGIQYOTAET-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=CC=1C1=NC(C)=C(C(C)=O)S1

Computed Properties

  • Exact Mass: 251.0171628Da
  • Monoisotopic Mass: 251.0171628Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 274
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 58.2Ų

1-2-(2-chlorophenyl)-4-methyl-1,3-thiazol-5-ylethan-1-one Pricemore >>

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